Cas no 944906-98-3 (5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde)

• Product Name: 5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde
• CAS No: 944906-98-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 6620881
• PubChem ID: 55263778
• Update Time: 2024-03-01

5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS006305061
• 5-ISOPROPYL-1,3,4-OXADIAZOLE-2-CARBALDEHYDE
• 5-(PROPAN-2-YL)-1,3,4-OXADIAZOLE-2-CARBALDEHYDE
• SCHEMBL15331086
• AB57528
• 944906-98-3
• 5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde

• Inchi： 1S/C6H8N2O2/c1-4(2)6-8-7-5(3-9)10-6/h3-4H,1-2H3
• InChI Key： KGBUOKNVAMGDQS-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NN=C1C(C)C

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes